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Compound of Interest

Compound Name: Acanthoside B

Cat. No.: B15593768 Get Quote

Introduction: Acanthoside B, a lignan glycoside, has garnered significant attention within the

scientific community for its diverse and potent pharmacological activities. This technical guide

provides a comprehensive review of the existing literature on the bioactivity of Acanthoside B,

with a focus on its anti-inflammatory, neuroprotective, and anticancer properties. The

information presented herein is intended for researchers, scientists, and professionals in the

field of drug development to facilitate a deeper understanding of this promising natural

compound.

Anti-inflammatory Activity
Acanthoside B has demonstrated notable anti-inflammatory effects across various

experimental models. Its mechanism of action primarily involves the modulation of key

inflammatory signaling pathways and the reduction of pro-inflammatory mediators.
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Cell Line/Model Parameter Result Reference

RAW 264.7

Macrophages

NO Production

Inhibition IC50
17.1 µM - 19.7 µM [1]

Human

Monocytes/Macropha

ges

TNF-α Gene

Expression
Suppression [2]

HT-29 Cells
IL-8 Production

Inhibition
Dose-dependent [3]

RBL-2H3 Mast Cells
TNF-α Production

Inhibition IC50
0.101 µg/ml [4]

RBL-2H3 Mast Cells
IL-6 Production

Inhibition IC50
0.19 µg/ml [4]

Key Signaling Pathway: NF-κB
Acanthoside B exerts its anti-inflammatory effects significantly through the inhibition of the

Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a crucial transcription factor that

regulates the expression of numerous pro-inflammatory genes, including cytokines and

chemokines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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